Cas no 5271-35-2 (2-Thiophenecarboxylic acid, 2-thienylmethyl ester)

• Product Name: 2-Thiophenecarboxylic acid, 2-thienylmethyl ester
• CAS No: 5271-35-2
• MF: C₁₀H₈O₂S₂
• MW: 224.299320220947
• CID: 359039
• PubChem ID: 11107003
• Update Time: 2025-04-19

2-Thiophenecarboxylic acid, 2-thienylmethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 2-thienylmethyl ester
• thiophen-2-ylmethyl thiophene-2-carboxylate
• 2-thienylmethyl 2-thiophenecarboxylate
• 5271-35-2
• DTXSID90455449
• thiophene-2-carboxylic acid thiophen-2-yl-methyl ester

• Inchi： 1S/C10H8O2S2/c11-10(9-4-2-6-14-9)12-7-8-3-1-5-13-8/h1-6H,7H2
• InChI Key： LKPBENORACLYNL-UHFFFAOYSA-N
• SMILES： S1C=CC=C1COC(C1=CC=CS1)=O

Computed Properties

• Exact Mass: 223.99664
• Monoisotopic Mass: 223.99657184g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 82.8Ų

Experimental Properties

• PSA: 26.3